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Compound of Interest

Compound Name: Sodium cinnamate

Cat. No.: B018509 Get Quote

Essential Safety and Handling Guide for Sodium
Cinnamate
This guide provides crucial safety and logistical information for the handling and disposal of

Sodium Cinnamate, tailored for researchers, scientists, and drug development professionals.

Following these procedural steps is essential for ensuring laboratory safety and proper

chemical management.

Health Hazard Information
Sodium Cinnamate is associated with the following hazards:

Skin Irritation: Causes skin irritation.[1]

Eye Irritation: Causes serious eye irritation.[1]

Respiratory Irritation: May cause respiratory irritation.[1]

Upon thermal decomposition, it can release irritating gases and vapors, including carbon

monoxide and carbon dioxide.[2]
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To mitigate the risks associated with handling Sodium Cinnamate, the following personal

protective equipment is mandatory.

PPE Category Item Specification

Eye and Face Protection Safety Goggles or Face Shield

Must be worn to protect

against splashes and dust.[1]

[3]

Skin Protection Chemical-resistant Gloves
Wear protective gloves to

prevent skin contact.[1][3]

Lab Coat or Protective

Clothing

Wear suitable protective

clothing to avoid skin

exposure.[1][3]

Respiratory Protection NIOSH-approved Respirator

Use in poorly ventilated areas

or when dust is generated to

avoid inhalation.[1][4]

Operational Plan: Handling Sodium Cinnamate
Adherence to a strict operational protocol is vital for safety. The following step-by-step guidance

outlines the safe handling procedure.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, such as a chemical fume hood.[1]

Ensure that an eyewash station and safety shower are readily accessible.

Keep the container tightly closed when not in use.[1]

Store in a cool, dry place away from incompatible substances like strong acids and oxidizing

agents.[3]

2. Handling Procedure:

Avoid all direct contact with the skin, eyes, and clothing.[1]
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Do not breathe in dust or fumes.[1]

Weigh and transfer the chemical in a way that minimizes dust generation.

After handling, wash hands and any exposed skin thoroughly with soap and water.[1]

3. Accidental Release Measures:

In case of a spill, evacuate unnecessary personnel from the area.

Wear the appropriate PPE as outlined above.[1]

Prevent the spill from entering drains or waterways.[1]

Carefully sweep or vacuum the spilled material into a suitable container for disposal.[1]

4. First Aid Measures:

If on Skin: Immediately wash the affected area with plenty of soap and water.[1] If skin

irritation persists, seek medical attention.[1]

If in Eyes: Rinse cautiously with water for several minutes.[1] If present and easy to do,

remove contact lenses.[1] If eye irritation continues, get medical advice.[1]

If Inhaled: Move the individual to fresh air and keep them in a position comfortable for

breathing.[1] If feeling unwell, call a poison control center or doctor.[1]

If Swallowed: Rinse the mouth with water. Do not induce vomiting.[1] Seek immediate

medical attention.[1]

Disposal Plan
Proper disposal of Sodium Cinnamate and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste according to US EPA guidelines (40 CFR 261.3).[1]
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Regulatory Compliance: All federal, state, and local regulations for hazardous waste disposal

must be followed.[1]

Disposal Method: Dispose of the contents and the container at an approved waste disposal

facility.[1][5] Do not allow the product to enter drains, soil, or other waterways.[1]

Contaminated Materials: Any PPE or other materials that have come into contact with

Sodium Cinnamate should be handled as hazardous waste and disposed of accordingly.

Physical and Chemical Properties
Property Value

Chemical Formula C9H7NaO2[3][6]

Molar Mass 170.14 g/mol [3][6][7]

Appearance White to off-white powder[3]

Solubility in Water Soluble[3]

pH Approximately 7[3]
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1. Prepare Work Area
(Well-ventilated, emergency equipment ready)

2. Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

Ensure safety measures are in place

3. Handle Sodium Cinnamate
(Avoid dust, contact, and inhalation)

Ready for handling

4. Decontaminate & Doff PPE
(Wash hands thoroughly)

After handling is complete

5. Dispose of Waste
(Follow approved procedures)

Properly discard waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of Sodium Cinnamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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